8-Nitro-4-chromanone
Overview
Description
8-Nitro-4-chromanone is a heterobicyclic compound . It has a molecular formula of C9H7NO4 and a molecular weight of 193.16 . It is part of a large class of medicinal compounds and exhibits a broad variety of biological and pharmaceutical activities .
Synthesis Analysis
Several studies have been performed to improve the methodologies of 4-chromanone-derived compounds . For instance, 2-Phenyl chroman-4-ones were synthesized by Pechmann condensation of substituted phenols with cinnamic acid in polyphosphoric acid . Some 4-chromanones were synthesized via Michael addition of acrylonitrile to phenols in the presence of K2CO3 in tert-butyl alcohol under reflux conditions, followed by cyclization of the resulting 3-aryloxypropanenitriles in trifluoroacetic acid in the presence of trifluoromethanesulfonic acid .
Molecular Structure Analysis
Structurally, 8-Nitro-4-chromanone is a fusion of a benzene nucleus (ring A) with a dihydropyran (ring B) which relates to chromane, chromene, chromone, and chromenone . The absence of a C2-C3 double bond of the 8-Nitro-4-chromanone skeleton makes a minor difference from chromone and is associated with diverse biological activities .
Chemical Reactions Analysis
The biotransformation of 4-chromanone using B. cinerea yielded 98.6% 4-chromanol by day 3 . This chiral compound was identified as ®-4-chromanol (76.4% yield) and its enantiomer excess was 52.8%ee . The reaction was accelerated by the addition of the coenzyme NADPH .
Physical And Chemical Properties Analysis
8-Nitro-4-chromanone has a density of 1.424g/cm3 . Its boiling point is 368.8ºC at 760 mmHg . The melting point is not available .
Scientific Research Applications
Pharmacology: Anticancer Potential
8-Nitro-4-chromanone derivatives have been studied for their potential as anticancer agents. The nitro group at the 8-position can be crucial for the cytotoxic activity against various cancer cell lines. For instance, certain 3-nitro-4-chromanone derivatives have shown promising in vitro antitumor activities . These compounds could serve as leads for the development of new anticancer drugs, especially considering their diastereoselective synthesis which is pivotal for the medicinal chemistry field .
Biochemistry: Enzyme Inhibition
In biochemistry, 8-Nitro-4-chromanone compounds are explored for their enzyme inhibitory activities. They have been found to act as inhibitors for enzymes like acetylcholinesterase (AChE), which is significant in the treatment of neurodegenerative diseases such as Alzheimer’s . The nitro group may enhance the binding affinity of these inhibitors to the active sites of target enzymes.
Materials Science: Organic Electronics
The chromanone core, particularly with nitro substituents, is being investigated for its electronic properties which could be applied in organic electronics. These compounds can potentially be used in the development of organic light-emitting diodes (OLEDs) or as organic semiconductors due to their conjugated systems and ability to transport charge .
Environmental Science: Photodegradation of Pollutants
8-Nitro-4-chromanone derivatives may contribute to environmental science by facilitating the photodegradation of pollutants. Their chemical structure allows them to absorb light and possibly generate reactive oxygen species that can break down harmful organic compounds in water and air .
Analytical Chemistry: Chromatographic Analysis
In analytical chemistry, 8-Nitro-4-chromanone can be used as a standard or a derivatization agent in chromatographic analysis. Its distinct UV-Vis absorption profile enables it to be a useful compound for the detection and quantification of various substances in complex mixtures .
Organic Synthesis: Building Blocks
The chromanone scaffold is a versatile building block in organic synthesis. It is used in the construction of complex organic molecules, including natural products and pharmaceuticals. The nitro group in the 8-Nitro-4-chromanone adds to its reactivity, making it a valuable intermediate for various synthetic transformations .
Safety and Hazards
In case of inhalation, move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately . Following skin contact, take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor .
Future Directions
Mechanism of Action
Target of Action
Chroman-4-one derivatives, to which 8-nitro-4-chromanone belongs, have been reported to exhibit a broad spectrum of significant biological and pharmaceutical activities . They have been found to interact with various receptors, and the type, number, and position of substituents connected to the chromanone core play a vital role in determining pharmacological activities .
Mode of Action
Chroman-4-one derivatives have been found to interact with their targets in various ways, leading to changes in cellular processes . For instance, some chroman-4-one derivatives have been found to dissipate the bacterial membrane potential, resulting in the inhibition of macromolecular biosynthesis .
Biochemical Pathways
Chroman-4-one derivatives have been found to exhibit a broad range of biological and pharmaceutical activities, suggesting that they likely affect multiple biochemical pathways .
Result of Action
Chroman-4-one derivatives have been found to exhibit a broad range of biological and pharmaceutical activities, suggesting that they likely induce various molecular and cellular effects .
properties
IUPAC Name |
8-nitro-2,3-dihydrochromen-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO4/c11-8-4-5-14-9-6(8)2-1-3-7(9)10(12)13/h1-3H,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXMKEUBEHSMVOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1=O)C=CC=C2[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90595551 | |
Record name | 8-Nitro-2,3-dihydro-4H-1-benzopyran-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90595551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
90322-49-9 | |
Record name | 8-Nitro-2,3-dihydro-4H-1-benzopyran-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90595551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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